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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical and evolved synthesis methods for 2-
Amino-5-nitrophenol, a significant intermediate in the production of dyes, pigments, and

pharmaceuticals. This document provides a comparative analysis of key synthetic routes,

detailed experimental protocols, and visual representations of the chemical pathways.

Introduction
2-Amino-5-nitrophenol (CAS 121-88-0), a compound with the molecular formula C₆H₆N₂O₃, is

a valuable organic intermediate. Its structure, featuring amino, hydroxyl, and nitro functional

groups on a benzene ring, allows for versatile chemical transformations, making it a key

building block in various chemical industries. This guide focuses on two prominent historical

synthesis methods, detailing their evolution from the initial 1920 procedure to more

contemporary, efficient processes.

Comparative Analysis of Synthesis Methods
The synthesis of 2-Amino-5-nitrophenol has evolved from complex, low-yield processes to

more streamlined and efficient methods. Below is a summary of the quantitative data for two

key historical routes.
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Parameter
Method 1: From 2-
Aminophenol & Acetic
Anhydride (1920)

Method 2: From o-
Aminophenol & Urea
(Modern)

Starting Materials
2-Aminophenol, Acetic

Anhydride
o-Aminophenol, Urea

Key Intermediates
2-Methylbenzoxazole, 6-Nitro-

2-methylbenzoxazole

Benzoxazolone, 6-

Nitrobenzoxazolone

Overall Yield

Not explicitly quantified in

historical records, but generally

lower than modern methods.

73.2% - 80%[1][2]

Reaction Steps
1. Cyclization2. Nitration3.

Hydrolysis

1. Cyclocondensation2.

Nitration3. Alkaline Hydrolysis

Noteworthy Features
The first documented synthesis

of 2-Amino-5-nitrophenol.[3][4]

Higher yield, lower cost, and

reduced waste compared to

traditional methods.[1][2]

Synthesis Pathways
The following diagrams illustrate the chemical transformations in the two primary synthesis

methods discussed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amino-5-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090527#historical-synthesis-methods-of-2-amino-5-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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